Cas no 2219369-01-2 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid
• CAS No: 2219369-01-2
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6253605
• PubChem ID: 165606162
• Update Time: 2025-10-29

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid
• EN300-1717015
• 2219369-01-2
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-2-oxoacetic acid

• Inchi： 1S/C22H21NO5/c24-20(21(25)26)14-9-11-23(12-10-14)22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,25,26)
• InChI Key： WRIYVRKEDSBIGU-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(C(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid (CAS No. 2219369-01-2): A Comprehensive Overview

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid (CAS No. 2219369-01-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a fluorenyl group and a piperidine ring, both of which play crucial roles in its biological activity and potential therapeutic applications.

The fluorenyl group, specifically the 9H-fluoren-9-yl moiety, is a key structural element that contributes to the compound's stability and solubility properties. Fluorene derivatives are widely used in organic synthesis due to their versatile reactivity and the ease with which they can be functionalized. In the context of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid, the fluorenyl group serves as a protecting group for the piperidine ring, enhancing the compound's stability during synthesis and storage.

The piperidine ring is another critical component of this compound. Piperidine derivatives are known for their pharmacological properties, particularly their ability to modulate various biological targets such as receptors, enzymes, and ion channels. The presence of the piperidine ring in 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid suggests that it may have potential applications in the development of drugs targeting these biological systems.

Recent studies have explored the potential therapeutic applications of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid. One notable area of research has been its use as an intermediate in the synthesis of novel antiviral agents. The fluorenyl group's ability to enhance the compound's stability and solubility makes it an attractive candidate for drug development. Additionally, the piperidine ring's pharmacological properties have been shown to contribute to the compound's antiviral activity, making it a promising lead for further investigation.

In another study, researchers investigated the potential of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid as a scaffold for developing inhibitors of specific enzymes involved in cancer progression. The unique combination of the fluorenyl group and piperidine ring provides a robust platform for designing compounds with high selectivity and potency. Preliminary results have shown that derivatives of this compound exhibit significant inhibitory activity against key enzymes implicated in cancer cell proliferation and metastasis.

The synthetic route for 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid involves several well-established chemical transformations. The synthesis typically begins with the protection of a piperidine derivative using a fluorenylmethoxycarbonyl (Fmoc) protecting group. This step ensures that the piperidine ring remains stable during subsequent reactions. Following this, various functional groups are introduced to the molecule through selective reactions, culminating in the formation of the final product.

The physical and chemical properties of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-oxoacetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 387.45 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays and drug discovery processes.

In conclusion, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)-2-o xoacetic acid (CAS No. 2219369-01-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the fluorenyl group and piperidine ring, contribute to its stability, solubility, and biological activity. Ongoing research continues to explore its therapeutic potential, particularly in areas such as antiviral agents and cancer inhibitors. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.